Cas no 2228550-53-4 (tert-butyl N-{2-(azetidin-3-yl)methyl-5-bromophenyl}carbamate)

• Product Name: tert-butyl N-{2-(azetidin-3-yl)methyl-5-bromophenyl}carbamate
• CAS No: 2228550-53-4
• MF: C₁₅H₂₁BrN₂O₂
• MW: 341.243443250656
• CID: 6143525
• PubChem ID: 165679784
• Update Time: 2025-06-15

tert-butyl N-{2-(azetidin-3-yl)methyl-5-bromophenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-(azetidin-3-yl)methyl-5-bromophenyl}carbamate
• 2228550-53-4
• EN300-1888344
• tert-butyl N-{2-[(azetidin-3-yl)methyl]-5-bromophenyl}carbamate

• Inchi： 1S/C15H21BrN2O2/c1-15(2,3)20-14(19)18-13-7-12(16)5-4-11(13)6-10-8-17-9-10/h4-5,7,10,17H,6,8-9H2,1-3H3,(H,18,19)
• InChI Key： LPJOXGDMIXQWFK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)NC(=O)OC(C)(C)C)CC1CNC1

Computed Properties

• Exact Mass: 340.07864g/mol
• Monoisotopic Mass: 340.07864g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 50.4Ų

Additional information on tert-butyl N-{2-(azetidin-3-yl)methyl-5-bromophenyl}carbamate

Introduction to Tert-butyl N-{2-(azetidin-3-yl)methyl-5-bromophenyl}carbamate (CAS No. 2228550-53-4)

Tert-butyl N-{2-(azetidin-3-yl)methyl-5-bromophenyl}carbamate, a compound with the chemical identifier CAS No. 2228550-53-4, is a significant molecule in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both azetidinyl and bromophenyl moieties in its structure suggests a multifaceted role in chemical interactions, making it a subject of interest for researchers exploring novel therapeutic agents.

The molecular structure of tert-butyl N-{2-(azetidin-3-yl)methyl-5-bromophenyl}carbamate consists of a carbamate group attached to a tert-butyl moiety, which is further linked to a 2-(azetidin-3-yl)methyl group and a 5-bromophenyl ring. This arrangement imparts specific electronic and steric properties that can influence its reactivity and biological activity. The carbamate group, in particular, is known for its ability to act as a leaving group in nucleophilic substitution reactions, which can be exploited in synthetic chemistry for the development of more complex molecules.

In recent years, there has been growing interest in the use of azetidine derivatives in medicinal chemistry due to their potential as bioactive scaffolds. Azetidine rings are five-membered heterocycles that can mimic natural amino acid structures, making them valuable in the design of peptidomimetics. The incorporation of an azetidin-3-ylmethyl group into the structure of tert-butyl N-{2-(azetidin-3-yl)methyl-5-bromophenyl}carbamate suggests that this compound could be a precursor for such peptidomimetic drugs.

The bromophenyl ring adds another layer of complexity to the molecule, providing a site for further functionalization. Bromine atoms are electron-withdrawing and can influence the electronic properties of adjacent groups, which can be crucial in determining the compound's interactions with biological targets. Additionally, bromine can participate in various chemical reactions, such as cross-coupling reactions, which are widely used in pharmaceutical synthesis.

Current research in pharmaceutical chemistry often focuses on developing molecules with dual functionality, where multiple pharmacophores are integrated into a single structure to enhance therapeutic efficacy. The combination of an azetidinyl moiety and a bromophenyl ring in tert-butyl N-{2-(azetidin-3-yl)methyl-5-bromophenyl}carbamate positions it as a candidate for such dual-function drug candidates. For instance, the azetidine derivative could interact with a specific biological target while the bromophenyl ring could be modified to enhance binding affinity or metabolic stability.

The tert-butyl carbamate group not only serves as a protecting group for the amine functionality but also contributes to the overall steric environment of the molecule. Tert-butyl groups are bulky and lipophilic, which can influence membrane permeability and metabolic clearance rates. These properties are critical considerations in drug design, as they can affect how a drug is absorbed, distributed, metabolized, and excreted by the body (ADME).

In terms of synthetic applications, tert-butyl N-{2-(azetidin-3-yl)methyl-5-bromophenyl}carbamate could serve as an intermediate in the synthesis of more complex molecules. The presence of both reactive sites—the carbamate group and the bromophenyl ring—allows for multiple synthetic pathways, including nucleophilic substitution reactions at the carbamate carbon and cross-coupling reactions at the bromine atom. Such versatility makes this compound a valuable tool for medicinal chemists looking to explore new chemical space.

Recent advancements in computational chemistry have also highlighted the importance of virtual screening techniques in identifying potential drug candidates. Molecular modeling studies can predict how compounds like tert-butyl N-{2-(azetidin-3-yl)methyl-5-bromophenyl}carbamate interact with biological targets at the atomic level. These studies can guide experimental efforts by identifying promising leads and optimizing their structures for improved activity.

The potential applications of this compound extend beyond traditional small-molecule drug development. It could also be explored as a building block for larger macromolecules or as part of combinatorial libraries designed for high-throughput screening. The structural features present in its molecular framework make it adaptable to various chemical modifications, allowing researchers to fine-tune its properties for specific applications.

In conclusion, tert-butyl N-{2-(azetidin-3-yl)methyl-5-bromophenyl}carbamate (CAS No. 2228550-53-4) is a versatile compound with significant potential in pharmaceutical chemistry. Its unique structural features—combining an azetidinylethanolamine derivative with a bromobenzene moiety—make it an attractive candidate for drug development efforts aimed at creating novel therapeutic agents. As research continues to uncover new applications for this class of compounds, it is likely that additional insights into their reactivity and biological activity will emerge, further solidifying their importance in medicinal chemistry.